Cas no 18214-56-7 (3,4-Dimethyl-3-sulfolene)

• Product Name: 3,4-Dimethyl-3-sulfolene
• CAS No: 18214-56-7
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• CID: 237430
• Update Time: 2025-10-24

3,4-Dimethyl-3-sulfolene Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-2,5-dihydrothiophene 1,1-dioxide
• Thiophene,2,5-dihydro-3,4-dimethyl-, 1,1-dioxide
• 2,5-Dihydro-3,4-dimethylthiophen-1,1-dioxid
• 2,5-dihydro-3,4-dimethylthiophene 1,1-dioxide
• 3,4-Dimethyl-2,5-dihydrothiophen-1,1-dioxide
• 3,4-dimethyl-2,5-dihydrothiophene-1,1-dione
• 3,4-dimethyl-2,5-dihydrothiophene-1,1-dioxide
• 3,4-dimethyl-3-sulfolene
• 3,4-dimethyl-thiophene-S-dioxide
• AC1L7NL1
• F1294-0102
• NSC227911
• SBB041262
• SureCN1352065
• 3,4-Dimethyl-3-sulfolene

• Inchi： 1S/C6H10O2S/c1-5-3-9(7,8)4-6(5)2/h3-4H2,1-2H3
• InChI Key： DHOANNNWUWPODE-UHFFFAOYSA-N
• SMILES： S1(CC(C)=C(C)C1)(=O)=O

Computed Properties

• Exact Mass: 146.0402

Experimental Properties

• PSA: 34.14

Additional information on 3,4-Dimethyl-3-sulfolene

3,4-Dimethyl-3-sulfolene: A Comprehensive Overview

3,4-Dimethyl-3-sulfolene, also known by its CAS number 18214-56-7, is a unique organic compound with significant applications in various fields. This compound has garnered attention due to its distinctive chemical structure and versatile properties. In recent years, advancements in synthetic methodologies and its utilization in cutting-edge applications have further highlighted its importance in both academic and industrial research.

The molecular formula of 3,4-Dimethyl-3-sulfolene is C₈H₁₂O₂S, with a molecular weight of approximately 176.24 g/mol. Its structure consists of a sulfolane ring substituted with two methyl groups at the 3 and 4 positions. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications. The compound is known for its high thermal stability and excellent solvating power, which are advantageous in various chemical processes.

Recent studies have explored the synthesis of 3,4-Dimethyl-3-sulfolene through innovative routes, including catalytic processes and microwave-assisted reactions. These methods have not only improved the efficiency of production but also reduced environmental impact compared to traditional synthesis techniques. For instance, researchers have demonstrated the use of heterogeneous catalysts to facilitate the formation of this compound under mild conditions, which is a significant step toward sustainable chemical manufacturing.

In terms of applications, 3,4-Dimethyl-3-sulfolene has found utility in the pharmaceutical industry as a solvent for drug formulations. Its ability to dissolve a wide range of organic compounds makes it an ideal candidate for this purpose. Additionally, it has been employed as an intermediate in the synthesis of bioactive compounds, such as antibiotics and antiviral agents. Recent research has also highlighted its potential as a green solvent in organic synthesis, aligning with the growing demand for environmentally friendly chemical processes.

The toxicological profile of 3,4-Dimethyl-3-sulfolene has been extensively studied to ensure its safe handling and use. Acute toxicity studies indicate that it exhibits low toxicity when administered at typical occupational exposure levels. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment. Regulatory agencies have recommended stringent safety protocols for its handling to minimize potential risks.

In conclusion, 3,4-Dimethyl-3-sulfolene, with its CAS number 18214-56-7, remains a critical compound in modern chemistry due to its unique properties and diverse applications. Ongoing research continues to uncover new avenues for its utilization while ensuring its safety and sustainability. As industries increasingly prioritize eco-friendly solutions, compounds like this are expected to play an even more pivotal role in shaping future chemical innovations.